Cas no 184691-48-3 (1H-Pyrido[3,4-b]indole-1,3(2H)-dione,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,9-dihydro-9-methyl-)

• Product Name: 1H-Pyrido[3,4-b]indole-1,3(2H)-dione,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,9-dihydro-9-methyl-
• CAS No: 184691-48-3
• MF: C₂₅H₂₇ClN₄O₂
• MW: 450.960484743118
• CID: 226363
• PubChem ID: 3075510
• Update Time: 2025-04-19

1H-Pyrido[3,4-b]indole-1,3(2H)-dione,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,9-dihydro-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole-1,3(2H)-dione,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,9-dihydro-9-methyl-
• 1H-Pyrido(3,4-b)indole-1,3(2H)-dione, 4,9-dihydro-2-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-9-methyl-
• 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-9-methyl-4H-pyrido[3,4-b]indole-1,3-dione
• 184691-48-3
• DTXSID60171624

• Inchi： 1S/C25H27ClN4O2/c1-27-22-9-3-2-8-20(22)21-17-23(31)30(25(32)24(21)27)11-5-10-28-12-14-29(15-13-28)19-7-4-6-18(26)16-19/h2-4,6-9,16H,5,10-15,17H2,1H3
• InChI Key： UOMHQJHNKXFRFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CCCN2C(CC3C4C=CC=CC=4N(C)C=3C2=O)=O)CC1

Computed Properties

• Exact Mass: 450.18251
• Monoisotopic Mass: 450.182254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8
• XLogP3: 3.9

Experimental Properties

• Density: 1.33
• Boiling Point: 683.7°C at 760 mmHg
• Flash Point: 367.3°C
• Refractive Index: 1.673
• PSA: 48.79